N-(5-Bromo-4-methylpyridin-2-yl)-2,6-difluorobenzamide

• Molecular Formula: C13H9BrF2N2O
• Molecular Weight: 327.12 g/mol
• IUPAC Name: N-(5-bromo-4-methylpyridin-2-yl)-2,6-difluorobenzamide
• InChI: InChI=1S/C13H9BrF2N2O/c1-7-5-11(17-6-8(7)14)18-13(19)12-9(15)3-2-4-10(12)16/h2-6H,1H3,(H,17,18,19)
• InChI Key: ODPJETYLRUCPMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)NC(=O)C2=C(C=CC=C2F)F

Description

N-(5-Bromo-4-methylpyridin-2-yl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C13H9BrF2N2O and its molecular weight is 327.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a (0° C.) cooled and stirred solution of 2,6-difluorobenzoyl chloride (500 mg, 2.83 mmol) in DCM (10 mL) was added 4-bromo-3-methylaniline (632 mg, 3.40 mmol) followed by the addition of pyridine (275 μL, 3.40 mmol). The resulting mixture was warmed to room temperature and stirred overnight. Water (10 mL) was then added to the above mixture and extracted with DCM (3×20 mL). The combined organic layers were washed with 10% aq.HCl (10 mL), dried (Na2SO4) and filtered. The filtrate was concentrated under vacuum to afford 250 mg (28%) of the title compound as a white solid. 1HNMR (400 MHz, DMSO-d6) δ 11.44 (s, 1H, D2O exchangeable), 8.53 (s, 1H), 7.63 (s, 1H), 7.61-7.54 (m, 1H), 7.21 (t, J=7.0 Hz, 2H), 2.41 (m, 3H); (ESI-MS (m/z) 327, 329 [(MH)+ Br79,81]